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Compound of Interest

2-(2,5-difluorophenyl)-2-
Compound Name:
methylcyclopropan-1-amine

CAS No.: 1249544-96-4

Cat. No.: B1467240

Get Quote

Executive Summary & Structural Context

Target Analyte: 2-(2,5-difluorophenyl)-2-methylcyclopropan-1-amine Molecular Formula:
CioH11F2N Exact Mass: 183.086 Class: Fluorinated Phenylcyclopropanamine (Quaternary
Cyclopropyl Core)

This guide provides a comprehensive spectroscopic framework for the identification and
validation of 2-(2,5-difluorophenyl)-2-methylcyclopropan-1-amine. Unlike the common
pharmaceutical intermediate trans-2-(3,4-difluorophenyl)cyclopropan-1-amine (a key precursor
for Ticagrelor), this target features a quaternary carbon at position 2 (bearing both the methyl
and phenyl groups) and a distinct 2,5-difluoro substitution pattern.

These structural modifications significantly alter the spectroscopic signature, requiring a
tailored analytical approach to distinguish it from regioisomers and des-methyl analogs.

Synthetic Logic & Impurity Profiling
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To understand the spectroscopic data, one must understand the origin of the molecule. The
presence of the quaternary center suggests a synthesis via cyclopropanation of an

-methylstyrene derivative.

Theoretical Synthesis Pathway

The most probable synthetic route involves the Rhodium- or Copper-catalyzed
cyclopropanation of 2-(2,5-difluorophenyl)prop-1-ene.
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Figure 1: Predicted synthetic pathway establishing the quaternary carbon center.

Critical Stereochemical Note

Due to the quaternary center at C2, two diastereomers exist:
o Cis-isomer: Amine and Phenyl group on the same side of the ring.

e Trans-isomer: Amine and Phenyl group on opposite sides (generally thermodynamically
favored). Note: The spectroscopic data below assumes the major Trans-isomer unless
specified.

Spectroscopic Characterization (Predictive
Analysis)

Nuclear Magnetic Resonance (NMR)

The definitive confirmation of this structure relies on 1H and 19F NMR.

1H NMR (Proton) - 400 MHz, CDCls

The diagnostic "smoking gun" for this molecule is the methyl singlet and the absence of a
methine proton at C2.
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. . Lo Assighment
Position Shift (0, ppm) Multiplicity Integral .
Logic
2,5-Difluoro
) pattern (complex
Ar-H 6.80 - 7.10 Multiplet 3H

splitting due to
H-F coupling).

Alpha to amine.

Shifted upfield
Ci1-H 2.35-2.45 dd 1H due to

cyclopropane

ring current.

Diagnostic Peak.

Quaternary
C2-CHs 1.45-155 Singlet 3H attachment

eliminates

coupling to C2-H.

Cyclopropane
C3-H_a 0.85-0.95 dd 1H methylene (cis to

amine).

Cyclopropane
C3-H b 1.05-1.15 dd 1H methylene (trans

to amine).

Exchangeable

(shift varies with
NH:2 1.20-1.80 Broad s 2H )

concentration/sol

vent).

Key Differentiator: The common Ticagrelor intermediate (des-methyl) shows a multiplet at ~2.0-
2.2 ppm for the C2-H. This target will lack that signal entirely.

19F NMR (Fluorine) - 376 MHz, CDCls

The 2,5-substitution pattern is distinct from the 3,4-pattern.
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e Signal 1: ~-118 ppm (Multiplet, F at C2 of phenyl)
e Signal 2: ~ -124 ppm (Multiplet, F at C5 of phenyl)

o Contrast: 3,4-difluoro compounds typically show signals closer together (e.g., -138, -142
ppm).

13C NMR (Carbon) - 100 MHz, CDCls

e C2 (Quaternary): ~25-30 ppm. Will appear as a weak signal (long relaxation) and likely a
triplet or dd due to C-F coupling.

e Methyl Carbon: ~20-25 ppm (Singlet or weak doublet).
e C-F Carbons: ~155-160 ppm (Large

coupling ~240 Hz).

Mass Spectrometry (MS)

Method: ESI+ or EI (70 eV)

e Molecular lon (M+): 183 m/z

e Protonated lon [M+H]*: 184 m/z
Fragmentation Pathway (EI):

o Base Peak (m/z 166): Loss of NHs (17 u). Cyclopropylamines readily eliminate ammonia to
form a conjugated cation.

o Tropylium Formation (m/z 127/141): Cleavage of the cyclopropane ring often generates a
substituted tropylium ion. The 2,5-difluorobenzyl cation fragment is expected.
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[M+H]+ : 184 m/z
(Parent lon)

[M - NH3]+ : 167 m/z Difluorophenyl Cation
(Ammonia Loss - Primary) 127 m/z
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Figure 2: Predicted Mass Spectrometry fragmentation tree.

Infrared Spectroscopy (IR)

Sampling: ATR (Attenuated Total Reflectance) or KBr Pellet.

Wavenumber . . .
Vibration Mode Intensity Notes
(cm™)
Primary amine doublet
3300 - 3400 N-H Stretch Medium (symmetric/asymmetri
c).
Cyclopropane C-H
stretches are
3000 - 3100 C-H (Ar/Cyclo) Weak S ,
distinctively high
(>3000).
, Alkyl C-H stretch from
2950 - 2970 C-H (Methyl) Medium
the C2-Methyl group.
) Ring breathing
1580 - 1620 C=C Aromatic Strong
modes.
Diagnostic region for
1100 - 1250 C-F Stretch Very Strong

fluorinated aromatics.

Analytical Protocol for Verification
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To validate a sample of 2-(2,5-difluorophenyl)-2-methylcyclopropan-1-amine, follow this
stepwise logic:

e MS Screening: Confirm [M+H]* = 184. If 170, you have the des-methyl impurity.
e 1H NMR Check: Look for the singlet at ~1.5 ppm.

o If Doublet: You likely have the isopropyl analog or a ring-opened impurity.

o If Multiplet: You have the des-methyl analog (Ticagrelor intermediate).

e 19F NMR Check: Confirm the wide separation of peaks (-118/-124 ppm) to verify 2,5-
substitution. If peaks are clustered > -135 ppm, you likely have the 3,4-difluoro isomer.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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